Cas no 2248322-30-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](cyclopropyl)amino}acet ate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](cyclopropyl)amino}acet ate
• CAS No: 2248322-30-5
• MF: C₁₈H₂₀N₂O₆
• MW: 360.361205101013
• CID: 6040897
• PubChem ID: 165728142
• Update Time: 2025-06-03

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](cyclopropyl)amino}acet ate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](cyclopropyl)amino}acet ate
• Glycine, N-cyclopropyl-N-[(1,1-dimethylethoxy)carbonyl]-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester
• EN300-6519498
• 2248322-30-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](cyclopropyl)amino}acetate

• Inchi： 1S/C18H20N2O6/c1-18(2,3)25-17(24)19(11-8-9-11)10-14(21)26-20-15(22)12-6-4-5-7-13(12)16(20)23/h4-7,11H,8-10H2,1-3H3
• InChI Key： QSWXKQFEKVBRRC-UHFFFAOYSA-N
• SMILES： C(ON1C(=O)C2=C(C1=O)C=CC=C2)(=O)CN(C1CC1)C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 360.13213636g/mol
• Monoisotopic Mass: 360.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.2Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 490.0±38.0 °C(Predicted)
• pka: -2.83±0.20(Predicted)

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](cyclopropyl)amino}acet ate

Research Brief on 2248322-30-5 and 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](cyclopropyl)amino}acetate

The chemical compound with CAS number 2248322-30-5 and the specific product name 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](cyclopropyl)amino}acetate has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, is being investigated for its potential applications in drug discovery and development. The presence of both the isoindole and cyclopropyl moieties suggests possible interactions with biological targets, making it a candidate for further study in therapeutic contexts.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its stability, reactivity, and potential as a building block for more complex molecules. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structure and purity. Additionally, computational modeling has been utilized to predict its binding affinity to various biological targets, providing insights into its mechanism of action.

One of the key findings from recent research is the compound's ability to act as a precursor in the synthesis of novel protease inhibitors. Proteases play a critical role in numerous physiological and pathological processes, and inhibitors targeting these enzymes have significant therapeutic potential. Preliminary in vitro studies have demonstrated that derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](cyclopropyl)amino}acetate exhibit promising inhibitory activity against selected proteases, suggesting its utility in the development of new drugs.

Further investigations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding its potential as a drug candidate. Early results indicate moderate bioavailability and favorable metabolic stability, although further optimization may be required to enhance its therapeutic efficacy. Toxicological assessments have also been initiated to evaluate its safety profile, with no significant adverse effects reported in initial animal studies.

In conclusion, the compound 2248322-30-5 and its derivative 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](cyclopropyl)amino}acetate represent a promising area of research in chemical biology and pharmaceutical sciences. Ongoing studies are expected to elucidate its full potential, particularly in the context of protease inhibition and drug development. The integration of synthetic chemistry, computational modeling, and biological assays will be essential for advancing this research and translating findings into clinical applications.